Cas no 91190-64-6 ( )
structure
Product Name:
CAS No:91190-64-6
MF:C6H5Cl2NO2
MW:194.015399694443
CID:996070
PubChem ID:13301216
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dichloro-1-(4-methyl-1,3-oxazol-2-yl)ethanone
- Ethanone, 2,2-dichloro-1-(4-methyl-2-oxazolyl)- (9CI)
- 2,2-Dichloro-1-(4-methyl-1,3-oxazol-2-yl)ethan-1-one
- 91190-64-6
- DTXSID60535702
-
-
- Inchi： 1S/C6H5Cl2NO2/c1-3-2-11-6(9-3)4(10)5(7)8/h2,5H,1H3
- InChI Key： HFDUDBIEHSNMAG-UHFFFAOYSA-N
- SMILES： ClC(C(C1=NC(C)=CO1)=O)Cl
Computed Properties
- Exact Mass: 192.9697338g/mol
- Monoisotopic Mass: 192.9697338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.1Ų
Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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